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Compound of Interest

Compound Name: 2-Chloro-5-fluorophenol

CAS No.: 3827-49-4

Cat. No.: B1586221

Get Quote

An In-Depth Technical Guide to the Solubility and Stability of 2-Chloro-5-fluorophenol for

Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility and stability of 2-
Chloro-5-fluorophenol, a key intermediate in pharmaceutical synthesis. Recognizing the

critical importance of these parameters in drug development and manufacturing, this document

synthesizes available data with field-proven methodologies for their empirical determination. It

is designed to equip researchers, scientists, and drug development professionals with the

foundational knowledge and practical protocols necessary to effectively handle and utilize this

compound. The guide delves into the theoretical aspects of its physicochemical properties and

provides detailed, step-by-step experimental workflows for the quantitative assessment of its

solubility in various solvent systems and its stability under diverse environmental conditions.
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2-Chloro-5-fluorophenol (CAS No: 3827-49-4) is a halogenated aromatic compound that

serves as a crucial building block in the synthesis of a variety of pharmaceutical agents.[1][2]

Its utility in creating complex molecular architectures necessitates a thorough understanding of

its fundamental physicochemical properties. Among these, solubility and stability are

paramount, as they directly influence reaction kinetics, purification strategies, formulation

development, and ultimately, the safety and efficacy of the final drug product.

This guide is structured to provide a holistic understanding of these critical attributes. We will

first explore the known physicochemical characteristics of 2-Chloro-5-fluorophenol, followed

by a detailed examination of its solubility profile. Subsequently, we will address its chemical

stability, considering the impact of pH, temperature, and light. The core of this document is

dedicated to providing robust, self-validating experimental protocols for the precise

determination of these properties, empowering researchers to generate reliable data tailored to

their specific applications.

Physicochemical Properties of 2-Chloro-5-
fluorophenol
A foundational understanding of the intrinsic properties of 2-Chloro-5-fluorophenol is essential

for predicting its behavior in various experimental and manufacturing settings.

Property Value Source(s)

Molecular Formula C₆H₄ClFO [2]

Molecular Weight 146.55 g/mol [2]

Appearance
Clear colorless to pale yellow

liquid
[3]

Boiling Point 183-185 °C [3]

pKa 7.50 ± 0.10 (Predicted) [3]

LogP 2.44 [4]

Solubility Profile of 2-Chloro-5-fluorophenol
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The solubility of an active pharmaceutical ingredient (API) or intermediate is a critical

determinant of its bioavailability and processability. While specific quantitative data for 2-
Chloro-5-fluorophenol is not extensively published, its structural characteristics provide

valuable insights into its expected solubility behavior.

3.1. Aqueous Solubility

2-Chloro-5-fluorophenol is described as "slightly soluble" in water.[3][4] This limited aqueous

solubility is a consequence of the hydrophobic nature of the benzene ring, further enhanced by

the chloro and fluoro substituents. The polar hydroxyl group contributes to some degree of

water solubility through hydrogen bonding.

As a phenolic compound with a predicted pKa of 7.50, its aqueous solubility is expected to be

pH-dependent.[3] In solutions with a pH below its pKa, the compound will exist predominantly

in its neutral, less soluble form. Conversely, in alkaline solutions (pH > 7.50), it will deprotonate

to form the more soluble phenolate salt. This property is often exploited in extraction and

purification processes.

3.2. Organic Solvent Solubility

2-Chloro-5-fluorophenol is reported to be soluble in most common organic solvents.[5] This is

consistent with the "like dissolves like" principle, where the relatively nonpolar aromatic

structure interacts favorably with organic solvent molecules. Based on its structure, high

solubility can be anticipated in the following common laboratory solvents:

Polar Aprotic Solvents: Acetone, Ethyl Acetate

Polar Protic Solvents: Methanol, Ethanol

Nonpolar/Slightly Polar Solvents: Dichloromethane, Toluene

3.3. Experimental Determination of Solubility

To obtain precise, quantitative solubility data, a systematic experimental approach is necessary.

The following protocol outlines a robust method for determining the solubility of 2-Chloro-5-
fluorophenol in various solvents.
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3.3.1. Experimental Workflow: Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1586221?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/2-chloro-5-fluorophenol-3827-49-4
https://pubchem.ncbi.nlm.nih.gov/compound/2724522
https://pubchem.ncbi.nlm.nih.gov/compound/2724522
https://www.chembk.com/en/chem/2-Chloro-5-fluorophenol
https://www.chemsrc.com/en/cas/3827-49-4_955475.html
https://www.researchgate.net/figure/Steps-of-sample-preparation-for-HPLC-characterization-of-phenolic-compounds_fig1_368826787
https://www.benchchem.com/product/b1586221/docs#solubility-and-stability-of-2-chloro-5-fluorophenol
https://www.benchchem.com/product/b1586221/docs#solubility-and-stability-of-2-chloro-5-fluorophenol
https://www.benchchem.com/product/b1586221/docs#solubility-and-stability-of-2-chloro-5-fluorophenol
https://www.benchchem.com/product/b1586221/docs#solubility-and-stability-of-2-chloro-5-fluorophenol
https://www.benchchem.com/product/b1586221?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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